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Compound of Interest

Compound Name: Monoerucin

Cat. No.: B1232828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monoerucin, with the CAS number 28063-42-5, is a monoacylglycerol containing erucic acid, a

C22:1 monounsaturated fatty acid. It is also known by several synonyms, including DELTA 13

CIS MONOERUCIN and GLYCEROL ALPHA-MONOERUCATE. As a biochemical reagent, it

holds potential for various applications in life science research and as an additive in the food

and cosmetic industries. This technical guide provides a comprehensive overview of its

physicochemical properties, synthesis, purification, and known characteristics based on

available scientific literature and patents.

Physicochemical Properties
Monoerucin is a white, powdery substance at room temperature. Its fundamental

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 28063-42-5 [1]

Molecular Formula C25H48O4 [1]

Molecular Weight 412.65 g/mol [1]

Melting Point 52°C [1]

Appearance White powder [1]

Storage Temperature -20°C [1]

Estimated LogP 8.787 [1]

Phase Behavior in Water:

The behavior of Monoerucin in an aqueous environment is complex and dependent on

temperature and water concentration. It can form several distinct phases, including lamellar,

cubic, and inverted hexagonal (HII) phases.[2] The inverted hexagonal phase is particularly

dominant at water concentrations of approximately 10-22% (w/w) and temperatures ranging

from 35 to 125°C.[2] At lower temperatures, a lamellar crystal phase is prevalent.[2] The

characterization of these phases has been accomplished using techniques such as X-ray

diffraction, differential scanning calorimetry (DSC), and polarizing light microscopy.[2]

Experimental Protocols
Synthesis:

A common method for synthesizing Monoerucin and other monoglycerides is through the

esterification reaction of the corresponding fatty acid with glycerol.[3] For producing a reaction

mixture with a high content of monoglycerides, it is advisable to use a molar excess of glycerol,

typically 3 to 5 times the molar amount of the fatty acid.[3]

Purification:

Obtaining high-purity Monoerucin from the reaction mixture requires a purification step to

remove unreacted starting materials, as well as di- and triglycerides.
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Protocol 1: Crystallization from n-Alkane

This method is suitable for purifying monoglycerides of 16-22C monounsaturated fatty acids.[3]

Dissolution: Dissolve the glyceride mixture in a 6-10 carbon n-alkane, with n-hexane being a

preferred solvent.[3]

Cooling and Crystallization: Slowly cool the resulting solution while stirring. This promotes

the selective crystallization of the monoglyceride.[3] Rapid cooling can lead to a decrease in

selectivity.[3]

Isolation: Separate the crystallized Monoerucin from the solvent.

Washing: Wash the precipitate with the same cold solvent to improve purity.[3]

Recrystallization (Optional): For even higher purity (≥99%), the crystallization process can be

repeated.[3]

Solvent Recovery: The n-alkane solvent can be recovered by distillation and reused.[3]

Protocol 2: Purification via Extraction

An alternative purification method involves the following steps:

Addition of Triglycerides: Add triglycerides to the crude monoester composition.

Extraction: Extract the monoester into an alcohol/water phase to separate it from the other

glycerides.[4]

Protocol 3: Preparative High-Performance Liquid Chromatography (HPLC) and Crystallization

While this protocol is described for erucic acid, it may be adaptable for Monoerucin.

Preparative HPLC: Purify the crude product using reversed-phase preparative HPLC.[5]

Low-Temperature Crystallization: Further enhance the purity of the HPLC-purified product by

performing a low-temperature crystallization.[5]
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Caption: Workflow for the purification of Monoerucin.
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Biological Activity and Potential Applications
Currently, there is a notable lack of direct scientific studies on the specific biological activities,

mechanisms of action, and signaling pathways of Monoerucin.

However, the biological activity of its constituent fatty acid, erucic acid, may suggest potential

areas for future research. Erucic acid has been utilized in the therapeutic management of

adrenoleukodystrophy (ALD), where it is thought to competitively inhibit the enzymes

responsible for the synthesis of very-long-chain fatty acids, thereby reducing their

accumulation.[5]

Monoerucin is commercially available as a biochemical reagent for life science research.[6]

Furthermore, patents suggest its utility as an additive in foods, cosmetics, animal feeds,

coatings, and synthetic resins.[3]

Toxicology
As of the latest available information, there is no specific toxicological data, such as LD50

values, for Monoerucin. A comprehensive safety assessment has not been publicly

documented.

Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on currently available data. Further research is required to fully elucidate the biological

activities and safety profile of Monoerucin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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